Cas no 2138075-56-4 (4-(Chloromethyl)bicyclo[6.1.0]nonane)
4-(Chloromethyl)bicyclo[6.1.0]nonane Chemical and Physical Properties
Names and Identifiers
-
- 2138075-56-4
- 4-(chloromethyl)bicyclo[6.1.0]nonane
- EN300-1153689
- 4-(Chloromethyl)bicyclo[6.1.0]nonane
-
- Inchi: 1S/C10H17Cl/c11-7-8-2-1-3-9-6-10(9)5-4-8/h8-10H,1-7H2
- InChI Key: UHXCILVRPXFUJL-UHFFFAOYSA-N
- SMILES: ClCC1CCCC2CC2CC1
Computed Properties
- Exact Mass: 172.1018782g/mol
- Monoisotopic Mass: 172.1018782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
4-(Chloromethyl)bicyclo[6.1.0]nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1153689-0.05g |
4-(chloromethyl)bicyclo[6.1.0]nonane |
2138075-56-4 | 0.05g |
$1056.0 | 2023-06-09 | ||
| Enamine | EN300-1153689-0.1g |
4-(chloromethyl)bicyclo[6.1.0]nonane |
2138075-56-4 | 0.1g |
$1106.0 | 2023-06-09 | ||
| Enamine | EN300-1153689-0.25g |
4-(chloromethyl)bicyclo[6.1.0]nonane |
2138075-56-4 | 0.25g |
$1156.0 | 2023-06-09 | ||
| Enamine | EN300-1153689-0.5g |
4-(chloromethyl)bicyclo[6.1.0]nonane |
2138075-56-4 | 0.5g |
$1207.0 | 2023-06-09 | ||
| Enamine | EN300-1153689-1.0g |
4-(chloromethyl)bicyclo[6.1.0]nonane |
2138075-56-4 | 1g |
$1256.0 | 2023-06-09 | ||
| Enamine | EN300-1153689-2.5g |
4-(chloromethyl)bicyclo[6.1.0]nonane |
2138075-56-4 | 2.5g |
$2464.0 | 2023-06-09 | ||
| Enamine | EN300-1153689-5.0g |
4-(chloromethyl)bicyclo[6.1.0]nonane |
2138075-56-4 | 5g |
$3645.0 | 2023-06-09 | ||
| Enamine | EN300-1153689-10.0g |
4-(chloromethyl)bicyclo[6.1.0]nonane |
2138075-56-4 | 10g |
$5405.0 | 2023-06-09 |
4-(Chloromethyl)bicyclo[6.1.0]nonane Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 4-(Chloromethyl)bicyclo[6.1.0]nonane
Research Briefing on 4-(Chloromethyl)bicyclo[6.1.0]nonane (CAS: 2138075-56-4) in Chemical Biology and Pharmaceutical Applications
The compound 4-(Chloromethyl)bicyclo[6.1.0]nonane (CAS: 2138075-56-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This bicyclic scaffold, characterized by its strained ring system and reactive chloromethyl group, serves as a versatile intermediate for the synthesis of complex molecules with therapeutic potential. Recent studies have explored its utility in targeted covalent inhibitor design, prodrug development, and as a building block for novel bioactive compounds.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor for the synthesis of covalent kinase inhibitors. Researchers utilized the reactive chloromethyl group to develop irreversible inhibitors targeting EGFR mutations, showing promising results in overcoming drug resistance in non-small cell lung cancer models. The strained bicyclic structure was found to confer improved target selectivity compared to linear analogs, highlighting the importance of this scaffold in precision medicine approaches.
In the realm of chemical biology, 4-(Chloromethyl)bicyclo[6.1.0]nonane has been employed as a key component in activity-based protein profiling (ABPP) probes. A recent Nature Chemical Biology publication (2024) detailed its incorporation into chemoproteomic tools for mapping cysteine reactivity across the human proteome. The compound's unique geometry enabled enhanced membrane permeability and target engagement, addressing previous limitations in cellular proteome coverage.
Pharmaceutical formulation studies have also benefited from this compound's properties. Research from the European Journal of Pharmaceutical Sciences (2023) demonstrated its use in developing pH-responsive drug delivery systems. The strained ring system was shown to undergo controlled ring-opening under acidic conditions (e.g., tumor microenvironments), enabling targeted release of therapeutic payloads while maintaining stability in systemic circulation.
From a synthetic chemistry perspective, recent advances in catalytic asymmetric synthesis have improved access to enantiomerically pure forms of 4-(Chloromethyl)bicyclo[6.1.0]nonane. A 2024 ACS Catalysis report described a novel rhodium-catalyzed cyclopropanation strategy achieving >99% ee, crucial for chiral drug development. This methodological breakthrough addresses previous challenges in stereocontrol for this structurally complex intermediate.
Safety and toxicological assessments of derivatives have progressed significantly. A comprehensive ADMET study (2023, Chemical Research in Toxicology) on various functionalized analogs demonstrated favorable pharmacokinetic profiles with reduced off-target reactivity compared to simpler chloromethyl compounds. These findings support the scaffold's potential for clinical translation while highlighting the importance of careful prodrug design to minimize systemic toxicity.
Looking forward, the unique properties of 4-(Chloromethyl)bicyclo[6.1.0]nonane position it as a valuable tool in emerging areas such as targeted protein degradation and covalent PROTAC development. Several pharmaceutical companies have included derivatives in their pipelines, with preclinical data expected in 2025. The compound's versatility across multiple therapeutic areas - from oncology to neurodegenerative diseases - suggests it will remain a focus of interdisciplinary research in the coming years.
2138075-56-4 (4-(Chloromethyl)bicyclo[6.1.0]nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)